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Compound of Interest

Compound Name: pTH (73-84) (human)

Cat. No.: B3259678 Get Quote

Essential Safety and Handling Guide for pTH (73-84)
(human)
Disclaimer: A specific Safety Data Sheet (SDS) for the peptide fragment pTH (73-84) (human)
is not readily available. The following guidance is based on the safety information for the

analogous peptide, Parathyroid Hormone (1-34), human. Researchers should handle pTH (73-
84) (human) with caution and adhere to standard laboratory safety protocols for handling

peptides of unknown toxicity. The chemical, physical, and toxicological properties of this

specific fragment have not been thoroughly investigated.[1]

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with pTH (73-84) (human).

Personal Protective Equipment (PPE)
Proper personal protective equipment is crucial to minimize exposure and ensure safety when

handling pTH (73-84) (human).
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PPE Category Recommended Equipment

Eye Protection Chemical safety goggles or glasses.

Hand Protection
Compatible chemical-resistant gloves (e.g.,

nitrile).

Body Protection Laboratory coat.

Respiratory Protection

Use a respirator if ventilation is inadequate or

when handling fine powders to avoid dust

formation. A type N95 (US) or type P1 (EN 143)

respirator is recommended.[1]

Operational Plan: Handling and Storage
Adherence to proper handling and storage protocols is vital for maintaining the integrity of the

peptide and ensuring a safe laboratory environment.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation

exposure.

Avoid direct contact with skin, eyes, and clothing.[1]

Prevent the formation of dust when working with the lyophilized powder.[1]

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Storage:

Store the lyophilized peptide in a tightly sealed container in a freezer at -20°C.

Protect from moisture and light.

Disposal Plan
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All waste materials should be handled as potentially hazardous.

Disposal of Unused Product:

Contact a licensed professional waste disposal service to dispose of this material.[1]

Dissolve or mix the material with a combustible solvent and burn in a chemical incinerator

equipped with an afterburner and scrubber.[1]

Disposal of Contaminated Materials:

Dispose of contaminated labware (e.g., pipette tips, tubes) and PPE in accordance with

institutional and local regulations for chemical waste.

Emergency Procedures
In the event of an exposure, follow these first aid measures immediately.

Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing

becomes difficult, seek immediate medical

attention.[1]

Skin Contact

Remove contaminated clothing and shoes.

Flush the affected area with copious amounts of

water for at least 15 minutes. Seek medical

attention.[1]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[1]

Ingestion
If the person is conscious, wash out their mouth

with water. Seek immediate medical attention.[1]
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The following diagram illustrates the key steps for safely handling pTH (73-84) (human) from

receipt to disposal.

Safe Handling Workflow for pTH (73-84) (human)
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Click to download full resolution via product page

Caption: Safe Handling Workflow for pTH (73-84) (human).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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